Cas no 63068-74-6 (5-Butylthiophene-2-carboxylic acid)
63068-74-6 structure
Product Name:5-Butylthiophene-2-carboxylic acid
CAS No:63068-74-6
MF:C9H12O2S
MW:184.255381584167
MDL:MFCD20639640
CID:2153280
PubChem ID:12326223
Update Time:2025-04-21
5-Butylthiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Butyl-2-thiophenecarboxylic acid
- 5-Butylthiophene-2-carboxylic acid
- 5-Butylthiophene-2-carboxylicacid
- 5-n-Butyl-thiophene-2-carboxylic acid
- ZIPCXUIHYUTKFR-UHFFFAOYSA-N
- DB-340831
- MFCD20639640
- 63068-74-6
- E91999
- AKOS022641765
- CS-0196022
- SCHEMBL261238
- 875-639-9
-
- MDL: MFCD20639640
- Inchi: 1S/C9H12O2S/c1-2-3-4-7-5-6-8(12-7)9(10)11/h5-6H,2-4H2,1H3,(H,10,11)
- InChI Key: ZIPCXUIHYUTKFR-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC=C1CCCC
Computed Properties
- Exact Mass: 184.05580079g/mol
- Monoisotopic Mass: 184.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5
- XLogP3: 3.2
5-Butylthiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB516844-5 g |
5-Butylthiophene-2-carboxylic acid, 95%; . |
63068-74-6 | 95% | 5g |
€288.50 | 2023-04-17 | |
| abcr | AB516844-10 g |
5-Butylthiophene-2-carboxylic acid, 95%; . |
63068-74-6 | 95% | 10g |
€457.00 | 2023-04-17 | |
| abcr | AB516844-25 g |
5-Butylthiophene-2-carboxylic acid, 95%; . |
63068-74-6 | 95% | 25g |
€848.20 | 2023-04-17 | |
| Alichem | A169001284-250mg |
5-Butylthiophene-2-carboxylicacid |
63068-74-6 | 96% | 250mg |
$680.00 | 2023-09-01 | |
| Alichem | A169001284-500mg |
5-Butylthiophene-2-carboxylicacid |
63068-74-6 | 96% | 500mg |
$980.00 | 2023-09-01 | |
| Alichem | A169001284-1g |
5-Butylthiophene-2-carboxylicacid |
63068-74-6 | 96% | 1g |
$1685.00 | 2023-09-01 | |
| TRC | B701260-10mg |
5-Butylthiophene-2-carboxylic Acid |
63068-74-6 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B701260-50mg |
5-Butylthiophene-2-carboxylic Acid |
63068-74-6 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B701260-100mg |
5-Butylthiophene-2-carboxylic Acid |
63068-74-6 | 100mg |
$ 80.00 | 2022-06-06 | ||
| abcr | AB516844-5g |
5-Butylthiophene-2-carboxylic acid, 95%; . |
63068-74-6 | 95% | 5g |
€374.20 | 2025-04-17 |
5-Butylthiophene-2-carboxylic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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